Cas no 6314-61-0 ((z)-3-(3-nitrophenyl)-1-phenylprop-2-en-1-one;bromide)

• Product Name: (z)-3-(3-nitrophenyl)-1-phenylprop-2-en-1-one;bromide
• CAS No: 6314-61-0
• MF: C₁₅H₁₁BrNO₃
• MW: 333.15674328804
• CID: 958837
• PubChem ID: 54605179
• Update Time: 2025-04-19

(z)-3-(3-nitrophenyl)-1-phenylprop-2-en-1-one;bromide Chemical and Physical Properties

Names and Identifiers

• (Z)-3-(3-nitrophenyl)-1-phenylprop-2-en-1-one,bromide
• (z)-3-(3-nitrophenyl)-1-phenylprop-2-en-1-one
• bromide
• (Z)-3-(3-nitrophenyl)-1-phenylprop-2-en-1-one;bromide
• DTXSID90713970
• 6314-61-0
• NSC-39789
• NSC39789
• (z)-3-(3-nitrophenyl)-1-phenylprop-2-en-1-one;bromide

• Inchi： 1S/C15H11NO3.BrH/c17-15(13-6-2-1-3-7-13)10-9-12-5-4-8-14(11-12)16(18)19;/h1-11H;1H/p-1/b10-9-;
• InChI Key： QOVJTXXXOIQJDP-KVVVOXFISA-M
• SMILES： [Br-].O=C(/C=C\C1C=CC=C(C=1)[N+](=O)[O-])C1C=CC=CC=1

Computed Properties

• Exact Mass: 253.07393
• Monoisotopic Mass: 331.99223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 60.21